molecular formula C15H14FN3 B8584798 3-(2-Fluoropyridin-4-yl)-2-propylpyrazolo[1,5-a]pyridine CAS No. 681261-86-9

3-(2-Fluoropyridin-4-yl)-2-propylpyrazolo[1,5-a]pyridine

Cat. No.: B8584798
CAS No.: 681261-86-9
M. Wt: 255.29 g/mol
InChI Key: ZDNZBUUTMGVIJK-UHFFFAOYSA-N
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Description

3-(2-Fluoropyridin-4-yl)-2-propylpyrazolo[1,5-a]pyridine is a useful research compound. Its molecular formula is C15H14FN3 and its molecular weight is 255.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

681261-86-9

Molecular Formula

C15H14FN3

Molecular Weight

255.29 g/mol

IUPAC Name

3-(2-fluoropyridin-4-yl)-2-propylpyrazolo[1,5-a]pyridine

InChI

InChI=1S/C15H14FN3/c1-2-5-12-15(11-7-8-17-14(16)10-11)13-6-3-4-9-19(13)18-12/h3-4,6-10H,2,5H2,1H3

InChI Key

ZDNZBUUTMGVIJK-UHFFFAOYSA-N

Canonical SMILES

CCCC1=NN2C=CC=CC2=C1C3=CC(=NC=C3)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a cold (0° C.) solution of 2-fluoro-4-pent-1-ynylpyridine (650 mg, 3.98 mmol) in acetonitrile (15 mL) was added 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) (0.89 mL, 5.97 mmol) and 1-aminopyridinium iodide (974 mg, 4.38 mmol). The resultant dark solution was allowed to warm to room temperature and stirred vigorously. An additional equivalent of 1,8-diazabicyclo[5.4.0]undec-7-ene and 1-aminopyridinium iodide were added after 18 and again after 36 hours. Water was added and the mixture concentrated in vacuo. The residue was partitioned between water and ether. The organic layer was washed with brine. The aqueous layer was extracted with ether and the combined organics were dried over magnesium sulfate. Filtration and concentration followed flash chromatography on silica gel (4:1 to 3:1 hexane-ethyl acetate) provided 3-(2-fluoropyridin-4-yl)-2-propylpyrazolo[1,5-a]pyridine (765 mg, 75%) as an off-white solid. 1H NMR (CDCl3) δ 8.48 (d, 1H), 8.30 (d, 1H), 7.64 (d, 1H), 7.32–7.23 (m, 2H), 7.04 (s, 1H), 6.86 (t, 1H), 2.95 (t, 2H), 1.82 (m, 2H), 1.03 (t, 3H); 19F NMR (CDCl3) δ −68.48; MS m/z 256 (M+1).
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15 mL
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